molecular formula C9H12N4O2S B8398552 1-Dimethylaminosulfonyl-2-amino-benzimidazole

1-Dimethylaminosulfonyl-2-amino-benzimidazole

Cat. No.: B8398552
M. Wt: 240.28 g/mol
InChI Key: JBAOXNRYELBOKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Dimethylaminosulfonyl-2-amino-benzimidazole is a useful research compound. Its molecular formula is C9H12N4O2S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N4O2S

Molecular Weight

240.28 g/mol

IUPAC Name

2-amino-N,N-dimethylbenzimidazole-1-sulfonamide

InChI

InChI=1S/C9H12N4O2S/c1-12(2)16(14,15)13-8-6-4-3-5-7(8)11-9(13)10/h3-6H,1-2H3,(H2,10,11)

InChI Key

JBAOXNRYELBOKN-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)N1C2=CC=CC=C2N=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (1.8 g) in water (9 mL) add acetonitrile (44 mL). To this solution, add 2-aminobenzimidazole (3.0 g, 22.5 mmol) and dimethylsulfamoyl chloride (2.4 mL, 22.5 mmol). Stir the reaction mixture at room temperature, overnight. Then, cool the mixture at 0° C. and the product crystallized from solution. Filter the product and dry it in vacuum to provide 5.0 g (90% yield) of the title compound as a white solid. MS(ES+): m/z=241.1 (M+H)+
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
44 mL
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
2.4 mL
Type
reactant
Reaction Step Two
Yield
90%

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